![molecular formula C12H22O5 B1365847 Di-tert-amyl dicarbonate CAS No. 68835-89-2](/img/structure/B1365847.png)
Di-tert-amyl dicarbonate
Overview
Description
Di-tert-amyl dicarbonate is a chemical compound with the molecular formula C12H22O5 . It is also known by other names such as Di-tert-pentyl dicarbonate and Di-tert-amyl pyrocarbonate .
Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 22 hydrogen atoms, and 5 oxygen atoms . The InChI string representation of its structure is InChI=1S/C12H22O5/c1-7-11(3,4)16-9(13)15-10(14)17-12(5,6)8-2/h7-8H2,1-6H3
.
Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can undergo SN1, E1, and E2 reactions . In an SN1 reaction, it can be treated with hydrochloric acid to generate the corresponding alkyl chloride, which can then be used as the starting material for an E2 reaction .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 246.30 g/mol . It has a boiling point of 70 °C at 0.05 mm Hg, a density of 1.006 g/mL at 25 °C, and a refractive index of 1.422 . It is a clear liquid that can range in color from colorless to light yellow to light orange .
Scientific Research Applications
Application in Fuel Formulation
Di-tert-amyl ether (di-TAE), a component related to di-tert-amyl dicarbonate, has been studied for its application in fuel formulation. In a study by Cataluña et al. (2011), di-TAE was evaluated for its impact on the acceleration and performance of car engines when formulated with gasoline. This study found that gasoline formulated with di-TAE and other ethers showed promising results in terms of specific fuel consumption and acceleration response, highlighting di-TAE's potential as a renewable alternative in gasoline formulations (Cataluña et al., 2011).
Applications in Organic Chemistry
Protection of Amines : Di-tert-butyl dicarbonate has been used for the protection of secondary amines in pyrazole derivatives, a key step in the synthesis of anticancer compounds. This process was noted for its good yield and minimal by-products, highlighting its green approach to synthetic chemistry (Unnamed, 2020).
Carboxylation Reagent : A study by Augustine et al. (2009) demonstrated the use of di-tert-butyl dicarbonate as an effective carboxylating reagent. It was used to prepare various tert-butyl carboxylates, showcasing its versatility in organic synthesis (Augustine et al., 2009).
Efficient Coupling Reagent : Di-tert-butyl dicarbonate has been utilized as a coupling reagent for anchoring carboxylic acids to resins, effective for both aromatic and aliphatic acids. This application is crucial in the field of peptide synthesis and drug development (Laborde et al., 2008).
Phase Transfer Catalysis : In the field of phase transfer catalysis, di-tert-butyl dicarbonate has been used for the tert-butyloxycarbonylation of alcohols, phenols, enols, and thiols. This methodology offers high yield and can be applied to functionalized polymer backbones (Houlihan et al., 1985).
Nanoparticle Synthesis
Di-tert-amyl alcohol, closely related to this compound, has been employed in the synthesis of various metal oxide nanoparticles. Hu et al. (2012) demonstrated that tert-amyl alcohol could react with metal chlorides to produce nanoparticles with unique morphologies, such as TiO2 nanorods and FeOOH nanowires. This process is notable for its E1 reaction mechanism and compatibility with an aqueous system (Hu et al., 2012).
Safety and Hazards
Di-tert-amyl dicarbonate is harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation and serious eye irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection .
Future Directions
The future directions for Di-tert-amyl dicarbonate are not specified in the search results. However, given its use in peptide synthesis , it may continue to be a valuable reagent in the field of organic chemistry.
Mechanism of Action
Target of Action
Di-tert-amyl dicarbonate is primarily used in peptide synthesis . The primary targets of this compound are the hydroxyl groups present in alcohols .
Mode of Action
The compound acts as a protecting agent for alcohols in organic synthesis . It interacts with the hydroxyl groups of alcohols, controlling their reactivity and thus playing a protective role during the synthesis process .
Biochemical Pathways
It is known to be involved in the esterification reactions of alcohols in organic synthesis .
Pharmacokinetics
Its physical properties such as boiling point (70 °c/005 mmHg), density (1006 g/mL at 25 °C), and refractive index (n20/D 1422) are known .
Result of Action
The primary result of this compound’s action is the protection of alcohols in organic synthesis, controlling their reactivity and thus facilitating the synthesis process .
Action Environment
This compound is sensitive to moisture and heat . Therefore, it should be stored under inert gas at a temperature between 0-10°C . These environmental factors can significantly influence the compound’s action, efficacy, and stability.
Properties
IUPAC Name |
2-methylbutan-2-yl 2-methylbutan-2-yloxycarbonyl carbonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O5/c1-7-11(3,4)16-9(13)15-10(14)17-12(5,6)8-2/h7-8H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGWKKYVDHYLHNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)OC(=O)OC(=O)OC(C)(C)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70988543 | |
Record name | Bis(2-methylbutan-2-yl) dicarbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70988543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
68835-89-2 | |
Record name | 1,3-Bis(1,1-dimethylpropyl) dicarbonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68835-89-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bis(2-methylbutan-2-yl) dicarbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70988543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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